Cas no 883960-68-7 (N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide
• CAS No: 883960-68-7
• MF: C₂₅H₁₉NO₆
• MW: 429.421467065811
• CID: 5438950
• Update Time: 2025-11-06

N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzodioxol-5-yl)-8-methyl-4-oxochromen-2-yl]-2-methoxybenzamide
• Benzamide, N-[3-(1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-1-benzopyran-2-yl]-2-methoxy-
• N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide

• Inchi： 1S/C25H19NO6/c1-14-6-5-8-17-22(27)21(15-10-11-19-20(12-15)31-13-30-19)25(32-23(14)17)26-24(28)16-7-3-4-9-18(16)29-2/h3-12H,13H2,1-2H3,(H,26,28)
• InChI Key： PJHCXDNEVULZBD-UHFFFAOYSA-N
• SMILES： C(NC1OC2=C(C)C=CC=C2C(=O)C=1C1=CC=C2OCOC2=C1)(=O)C1=CC=CC=C1OC

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide

Introduction to N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide (CAS No. 883960-68-7)

N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 883960-68-7, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a fusion of chromene and benzamide moieties, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular framework of N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxo-4H-chromen-2-yl-2-methoxybenzamide is characterized by several key functional groups. The presence of a benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]oxazepine scaffold, contributes to its unique pharmacophoric properties. This scaffold is well-documented for its role in various biological processes, including anti-inflammatory and antimicrobial activities. Additionally, the chromene ring system introduces further complexity, offering potential interactions with biological targets such as enzymes and receptors.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The combination of a chromene and benzamide moiety in N-3-(2H-1,3-benzodioxol-5-yl)-8-methyl-4-oxyo-octahydro-chromenone suggests that it may possess dual mechanisms of action. This duality is particularly appealing in the development of multifunctional drugs that can address multiple pathways simultaneously. Such an approach has shown considerable promise in treating complex diseases where single-target inhibition may be insufficient.

The benzamides present in this compound are known to exhibit a wide range of biological activities. For instance, they have been implicated in pain relief, anti-inflammatory responses, and even neuroprotective effects. The methoxy group on the benzamide moiety further modulates its pharmacological profile, potentially enhancing solubility and bioavailability. These features make N-(3-(2H-chromen)-5-yloxy)-8-methylchromenone a compelling candidate for further investigation.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial research suggests that it may interfere with key signaling pathways involved in cancer progression. The chromene ring has been shown to inhibit enzymes such as topoisomerases and kinases, which are crucial for DNA replication and cell division. By targeting these pathways, the compound could exert cytotoxic effects on cancer cells while minimizing harm to healthy tissues.

The benzodioxol ring adds another layer of complexity to its biological activity. This moiety has been associated with antioxidant properties, which could be beneficial in combating oxidative stress—a hallmark of many chronic diseases. Moreover, the structural similarity of this compound to known bioactive molecules suggests that it may interact with established drug targets. This similarity provides a valuable starting point for structure-based drug design and optimization.

One of the most exciting aspects of this research is the potential for developing novel therapeutic strategies based on natural product-inspired scaffolds. The structural motifs found in N-(3-(8-methylchromen)-5-yloxy)-4-hydroxy-octahydro-chromeno[2,3-c]furan are reminiscent of compounds derived from plants and fungi, which have historically been a rich source of pharmacologically active molecules. By leveraging these natural templates, researchers aim to create synthetic analogs with enhanced efficacy and reduced side effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These synthetic strategies not only highlight the ingenuity of modern chemists but also pave the way for scalable production methods.

Evaluation of the pharmacokinetic properties is essential before moving forward with clinical trials. Studies on metabolic stability and distribution will provide critical insights into how the body processes this compound and where it accumulates over time. These data are crucial for determining appropriate dosing regimens and identifying potential toxicities.

The integration of computational methods into drug discovery has accelerated the pace at which new compounds can be evaluated. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets based on its three-dimensional structure. These predictions can then be validated through experimental studies, thereby streamlining the drug development process.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds underscores their importance in modern medicine. As research continues to uncover new biological activities associated with these molecules, compounds like N-(3-(8-methylchromeno[2,3-c]furan)-5-yloxy)-4-hydroxy-octahydro-chromeno[2',3':4',5']chromene will undoubtedly play a pivotal role in shaping future treatment paradigms.